Ethyl (8S)-6-amino-5,7,7-tricyano-8-(4-propan-2-yloxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Ethyl (8S)-6-amino-5,7,7-tricyano-8-(4-propan-2-yloxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
494791-94-5
VCID:
VC0459188
InChI:
InChI=1S/C24H25N5O3/c1-4-31-23(30)29-10-9-18-19(11-25)22(28)24(13-26,14-27)21(20(18)12-29)16-5-7-17(8-6-16)32-15(2)3/h5-9,15,20-21H,4,10,12,28H2,1-3H3/t20?,21-/m1/s1
SMILES:
CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OC(C)C
Molecular Formula:
C24H25N5O3
Molecular Weight:
431.5g/mol
Ethyl (8S)-6-amino-5,7,7-tricyano-8-(4-propan-2-yloxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 494791-94-5
Main Products
VCID: VC0459188
Molecular Formula: C24H25N5O3
Molecular Weight: 431.5g/mol
| CAS No. | 494791-94-5 |
|---|---|
| Product Name | Ethyl (8S)-6-amino-5,7,7-tricyano-8-(4-propan-2-yloxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C24H25N5O3 |
| Molecular Weight | 431.5g/mol |
| IUPAC Name | ethyl (8S)-6-amino-5,7,7-tricyano-8-(4-propan-2-yloxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C24H25N5O3/c1-4-31-23(30)29-10-9-18-19(11-25)22(28)24(13-26,14-27)21(20(18)12-29)16-5-7-17(8-6-16)32-15(2)3/h5-9,15,20-21H,4,10,12,28H2,1-3H3/t20?,21-/m1/s1 |
| Standard InChIKey | ASGGOSTZTJSTMP-BPGUCPLFSA-N |
| Isomeric SMILES | CCOC(=O)N1CC=C2C(C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OC(C)C |
| SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OC(C)C |
| Canonical SMILES | CCOC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)OC(C)C |
| PubChem Compound | 11838437 |
| Last Modified | Nov 11 2021 |
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